Cas no 402947-45-9 (1-3-(3,4-dimethoxyphenyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one)

• Product Name: 1-3-(3,4-dimethoxyphenyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
• CAS No: 402947-45-9
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6368084
• PubChem ID: 3144544
• Update Time: 2025-05-27

1-3-(3,4-dimethoxyphenyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(3,4-dimethoxyphenyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
• SR-01000469657
• Oprea1_072660
• SCHEMBL3318038
• 1-(3-(3,4-dimethoxyphenyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone
• EU-0042319
• Oprea1_597538
• Z104511498
• ChemDiv1_008088
• 402947-45-9
• SR-01000469657-1
• HMS609P14
• F0877-0006
• AKOS000638458
• 1-[3-(3,4-dimethoxyphenyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• 1-[5-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]ethanone

• Inchi： 1S/C20H22N2O4/c1-13(23)22-18(14-5-8-16(24-2)9-6-14)12-17(21-22)15-7-10-19(25-3)20(11-15)26-4/h5-11,18H,12H2,1-4H3
• InChI Key： CFFGDWGKLPTRRM-UHFFFAOYSA-N
• SMILES： O=C(C)N1C(C2C=CC(=CC=2)OC)CC(C2C=CC(=C(C=2)OC)OC)=N1

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-3-(3,4-dimethoxyphenyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one

Comprehensive Overview of 1-[3-(3,4-Dimethoxyphenyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS No. 402947-45-9)

The compound 1-[3-(3,4-dimethoxyphenyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS No. 402947-45-9) is a structurally unique pyrazole derivative with significant potential in pharmaceutical and material science applications. Its molecular framework, featuring multiple methoxy-substituted aromatic rings, makes it a subject of interest for researchers exploring drug discovery, organic synthesis, and bioactive molecules. The presence of 4,5-dihydro-1H-pyrazole core further enhances its versatility in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like this has surged due to their role in developing kinase inhibitors and anti-inflammatory agents. A growing trend in AI-driven drug design has also highlighted such molecules for virtual screening and QSAR modeling. Users frequently search for terms like "pyrazole derivatives uses" or "CAS 402947-45-9 supplier," reflecting commercial and academic interest. This aligns with the broader focus on sustainable chemistry and green synthesis methods.

The compound’s 3,4-dimethoxyphenyl and 4-methoxyphenyl moieties contribute to its lipophilicity and potential blood-brain barrier permeability, making it relevant for neuropharmacology studies. Researchers investigating neurodegenerative diseases often explore such scaffolds for their antioxidant and neuroprotective properties. Additionally, its electron-rich aromatic system is valuable in photocatalysis and OLED materials, addressing trends in renewable energy technologies.

From a synthetic perspective, 1-[3-(3,4-dimethoxyphenyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one can be prepared via cyclocondensation reactions using hydrazine derivatives and chalcone intermediates. Optimizing such protocols is a hot topic in process chemistry forums, where queries like "pyrazole synthesis optimization" are common. The compound’s X-ray crystallography data and NMR spectra are also frequently requested, underscoring its analytical importance.

In conclusion, CAS No. 402947-45-9 represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its alignment with trending topics like precision medicine and molecular docking ensures sustained relevance. Future studies may explore its structure-activity relationships or scalable production, addressing both scientific and industrial needs.